Cas no 620987-78-2 (2-(9H-Carbazol-9-yl)-4-methylphenol)

• Product Name: 2-(9H-Carbazol-9-yl)-4-methylphenol
• CAS No: 620987-78-2
• MF: C₁₉H₁₅NO
• MW: 273.328504800797
• CID: 1090196
• PubChem ID: 20749777
• Update Time: 2025-06-11

2-(9H-Carbazol-9-yl)-4-methylphenol Chemical and Physical Properties

Names and Identifiers

• 2-(9H-Carbazol-9-yl)-4-methylphenol
• 2-carbazol-9-yl-4-methylphenol
• DTXSID90609602
• UKPSQOZZEVCTLS-UHFFFAOYSA-N
• DB-191707
• F74226
• SCHEMBL13045186
• A918075
• MFCD25460223
• 620987-78-2
• 2-(CARBAZOL-9-YL)-4-METHYLPHENOL
• BS-49900

• Inchi： 1S/C19H15NO/c1-13-10-11-19(21)18(12-13)20-16-8-4-2-6-14(16)15-7-3-5-9-17(15)20/h2-12,21H,1H3
• InChI Key： UKPSQOZZEVCTLS-UHFFFAOYSA-N
• SMILES： OC1=CC=C(C)C=C1N1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 273.11500
• Monoisotopic Mass: 273.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 25.2Ų

Experimental Properties

• PSA: 25.16000
• LogP: 4.79770

2-(9H-Carbazol-9-yl)-4-methylphenol Security Information

• Storage Condition：Sealed in dry,2-8°C

Additional information on 2-(9H-Carbazol-9-yl)-4-methylphenol

Introduction to 2-(9H-Carbazol-9-yl)-4-methylphenol (CAS No. 620987-78-2)

2-(9H-Carbazol-9-yl)-4-methylphenol (CAS No. 620987-78-2) is a versatile compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmaceutical research. This compound, characterized by its unique molecular structure, exhibits a range of properties that make it a valuable component in various applications, from optoelectronic devices to drug development.

The molecular formula of 2-(9H-Carbazol-9-yl)-4-methylphenol is C₁₇H₁₅N₁O, and its molecular weight is approximately 253.31 g/mol. The compound features a carbazole moiety attached to a substituted phenol group, which imparts it with distinct electronic and optical properties. The presence of the methyl group at the para position of the phenol ring further influences its reactivity and solubility characteristics.

In recent years, the study of 2-(9H-Carbazol-9-yl)-4-methylphenol has been driven by its potential applications in organic electronics. Carbazole derivatives are well-known for their excellent hole-transporting properties and high thermal stability, making them ideal candidates for use in organic light-emitting diodes (OLEDs) and organic photovoltaic cells (OPVs). Research has shown that 2-(9H-Carbazol-9-yl)-4-methylphenol can enhance the performance of these devices by improving charge transport and reducing energy losses.

Beyond its applications in materials science, 2-(9H-Carbazol-9-yl)-4-methylphenol has also shown promise in pharmaceutical research. The carbazole scaffold is a common structural motif in many biologically active compounds, including anticancer agents and neuroprotective drugs. Studies have indicated that 2-(9H-Carbazol-9-yl)-4-methylphenol exhibits moderate antioxidant activity and can potentially serve as a lead compound for the development of novel therapeutic agents.

The synthesis of 2-(9H-Carbazol-9-yl)-4-methylphenol typically involves multi-step reactions, starting from readily available starting materials such as carbazole and 4-methylphenol. Key synthetic routes include nucleophilic substitution reactions and coupling reactions, which are optimized to achieve high yields and purity levels. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly processes for the production of this compound.

In terms of physical properties, 2-(9H-Carbazol-9-yl)-4-methylphenol is a solid at room temperature with a melting point ranging from 150°C to 155°C. It is moderately soluble in common organic solvents such as dichloromethane, toluene, and dimethylformamide (DMF). The compound's solubility can be further enhanced by modifying the solvent system or by introducing functional groups that increase its polarity.

The spectroscopic properties of 2-(9H-Carbazol-9-yl)-4-methylphenol have been extensively studied using techniques such as UV/Vis spectroscopy, fluorescence spectroscopy, and nuclear magnetic resonance (NMR) spectroscopy. These studies have provided valuable insights into the electronic structure and behavior of the compound in different environments. For instance, the presence of the carbazole moiety results in strong absorption bands in the UV region, while the phenolic hydroxyl group contributes to fluorescence emission at longer wavelengths.

In conclusion, 2-(9H-Carbazol-9-yl)-4-methylphenol (CAS No. 620987-78-2) is a multifaceted compound with significant potential across various scientific disciplines. Its unique combination of electronic, optical, and biological properties makes it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and optimize synthetic methods, this compound is poised to play an increasingly important role in advancing technology and healthcare solutions.